Cas no 1207175-55-0 (Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate)

• Product Name: Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate
• CAS No: 1207175-55-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD14586439
• CID: 2156192
• PubChem ID: 71309765
• Update Time: 2025-05-26

Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-(benzylamino)oxetan-3-yl)acetate
• (1R)-trans-4-[N-Boc-1-aminoethyl]cyclohexanecarboxylic Acid
• ethyl 2-[3-(benzylamino)oxetan-3-yl]acetate
• 3628AH
• Ethyl [3-(benzylamino)-3-oxetanyl]acetate
• Ethyl [3-(benzylamino)oxetan-3-yl]acetate
• DB-254660
• MFCD14586439
• ETHYL2-(3-(BENZYLAMINO)OXETAN-3-YL)ACETATE
• AS-42387
• DTXSID40745988
• CS-M1440
• AKOS025404007
• 1207175-55-0
• Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate

• MDL： MFCD14586439
• Inchi： 1S/C14H19NO3/c1-2-18-13(16)8-14(10-17-11-14)15-9-12-6-4-3-5-7-12/h3-7,15H,2,8-11H2,1H3
• InChI Key： UNDXXTHRTOJMJR-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)OCC)(C1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: 1.5

Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate Security Information

• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate

Research Brief on Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate (CAS: 1207175-55-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate (CAS: 1207175-55-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This oxetane derivative is characterized by its unique structural features, including a benzylamino group and an ester functionality, which make it a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

The compound's oxetane ring is of particular interest due to its ability to improve the physicochemical properties of drug candidates, such as solubility and metabolic stability. Researchers have utilized Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate as a key building block in the synthesis of small molecules targeting various disease pathways. For instance, its incorporation into protease inhibitors has shown promising results in preclinical studies for treating viral infections and cancer.

Recent advancements in synthetic methodologies have enabled more efficient production of Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate, with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system for the stereoselective synthesis of this compound, highlighting its scalability for industrial applications. The study also reported on the compound's stability under various physiological conditions, which is crucial for its potential use in pharmaceutical formulations.

In the context of drug discovery, Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate has been employed as a precursor in the development of G protein-coupled receptor (GPCR) modulators. Its structural flexibility allows for diverse modifications, enabling researchers to fine-tune the pharmacological properties of resulting compounds. Recent patent filings indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its use in next-generation therapeutics for neurological disorders and inflammatory diseases.

Ongoing research is investigating the compound's potential in targeted drug delivery systems. Preliminary data suggest that the oxetane moiety can enhance cellular uptake of conjugated therapeutic agents, making Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate a valuable component in the design of prodrugs. Additionally, its compatibility with click chemistry approaches has opened new avenues for the development of bioconjugates and imaging probes.

As the pharmaceutical industry continues to seek innovative chemical scaffolds for drug development, Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate (CAS: 1207175-55-0) represents a promising candidate with multiple applications. Future research directions may focus on expanding its utility in fragment-based drug discovery and exploring its potential in combination therapies. The compound's unique properties position it as a valuable tool in the medicinal chemist's arsenal for addressing unmet medical needs.